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For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethane hydrate, a crystalline solid composed of water and ethane, is emerging as a significant

potential energy resource. Similar to the more commonly studied methane hydrate, ethane
hydrate entraps large volumes of natural gas within its ice-like lattice structure. This document

provides detailed application notes and protocols for the study of ethane hydrate, focusing on

its synthesis, characterization, and the evaluation of its energy storage capacity. The

information is intended to guide researchers in exploring the fundamental properties and

potential applications of this promising energy source.

Quantitative Data Presentation
Table 1: Phase Equilibrium Data for Pure Ethane Hydrate
This table presents the pressure-temperature conditions for the formation of pure ethane
hydrate in water.
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Temperature (K) Pressure (MPa) Reference

273.15 0.53 [1]

277.0 0.8 [2]

282.15 1.8 [3]

284.0 2.5 [4]

288.8 6.6 [1]

296.15 20.0 [5]

304.1 56.5 [1][6]

Table 2: Thermodynamic and Physical Properties of
Ethane Hydrate
This table summarizes key thermodynamic and physical properties of ethane hydrate, with

comparisons to methane hydrate where available.

Property Ethane Hydrate Methane Hydrate Reference

Hydrate Structure Structure I (sI) Structure I (sI) [7]

Enthalpy of

Dissociation (kJ/mol-

gas)

73.8 54.2 [8]

Specific Heat

Capacity (kJ kg⁻¹ K⁻¹)
~2.0 (at 270 K) ~2.0 (at 270 K) [9][10]

Hydration Number ~7.67 ~6.0 [11]

Experimental Protocols
Protocol 1: Laboratory Synthesis of Ethane Hydrate
Objective: To synthesize ethane hydrate in a controlled laboratory setting.
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Materials:

High-pressure reactor vessel (e.g., Parr vessel) equipped with pressure and temperature

sensors, a gas inlet, and a gas outlet.[12]

Pure ethane gas (99.9%+ purity).

Deionized water.

Data acquisition system.

Procedure:

Reactor Preparation: Thoroughly clean and dry the high-pressure reactor vessel.

Sample Loading: Add a known volume of deionized water to the reactor.

System Purge: Purge the reactor with low-pressure ethane gas to remove any air.

Pressurization: Pressurize the reactor with ethane gas to a pressure significantly above the

expected hydrate formation pressure at the desired temperature (e.g., 5-10 MPa).[13]

Cooling and Formation: Cool the reactor to the desired formation temperature (e.g., 274 K)

while monitoring the pressure and temperature. Hydrate formation is an exothermic process,

which may be observed as a temporary temperature increase.[12] A subsequent pressure

drop indicates gas consumption due to hydrate formation.

Equilibration: Maintain the system at the set temperature and pressure until the pressure

stabilizes, indicating the cessation of hydrate formation. This may take several hours to days.

[13]

Data Logging: Continuously record pressure and temperature data throughout the

experiment.

Protocol 2: Determination of Gas Uptake Capacity
Objective: To quantify the amount of ethane gas stored in the synthesized hydrate.
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Materials:

Synthesized ethane hydrate in the high-pressure reactor.

Gas chromatograph (GC) or a precise gas flow meter.

Data acquisition system.

Procedure:

Initial State Measurement: Record the final stable pressure (P₁) and temperature (T₁) after

hydrate formation.

Hydrate Dissociation: Induce dissociation of the hydrate by either heating the reactor to room

temperature or reducing the pressure to atmospheric pressure.

Gas Quantification:

Method A (Pressure-Volume-Temperature Calculation): Measure the final pressure (P₂)

and temperature (T₂) of the gas in the reactor after complete dissociation. Using the

known reactor volume and the ideal gas law (or a more precise equation of state),

calculate the total moles of gas released.

Method B (Gas Metering): Vent the released gas through a calibrated gas flow meter to

measure the total volume of gas evolved.

Calculation: The gas uptake capacity can be expressed as the volume of gas at standard

temperature and pressure (STP) per volume of hydrate, or as moles of gas per mole of

water.

Protocol 3: Characterization of Ethane Hydrate using
Raman Spectroscopy
Objective: To confirm the formation of ethane hydrate and analyze its structure.

Materials:

High-pressure optical cell compatible with Raman spectroscopy.
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Raman spectrometer.

Synthesized ethane hydrate.

Procedure:

Sample Preparation: Synthesize ethane hydrate directly within the high-pressure optical cell

following Protocol 1.

Spectra Acquisition:

Focus the laser of the Raman spectrometer on the solid hydrate phase.

Acquire Raman spectra over a relevant spectral range to observe the C-C and C-H

stretching vibrations of ethane.

Data Analysis:

Identify the characteristic Raman peaks for ethane molecules encaged in the hydrate

lattice. For ethane in the large cages of structure I hydrate, a prominent peak for the C-C

stretching mode is observed around 1000 cm⁻¹.[14][15]

Compare the obtained spectra with literature data for ethane hydrate to confirm the

structure.[7][16]

The relative intensities of peaks corresponding to ethane in different cages can provide

information on cage occupancy.[17][18]

Visualizations
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Caption: Experimental workflow for ethane hydrate synthesis and characterization.
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Caption: Logical relationship of ethane hydrate properties and its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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